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Compound of Interest

Compound Name: 4-Heptyl-N-phenylaniline

Cat. No.: B15444978

Thermal Properties of 4-Heptyl-N-phenylaniline:
A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the available information on the thermal properties, specifically
the melting and boiling points, of the organic compound 4-Heptyl-N-phenylaniline (CAS No.
64924-62-5). Despite a thorough review of publicly available chemical databases and scientific
literature, experimentally determined data for these fundamental physical properties remains
elusive. This document summarizes the current state of knowledge and provides context
regarding related compounds.

Introduction to 4-Heptyl-N-phenylaniline

4-Heptyl-N-phenylaniline, also known as 4-Heptyldiphenylamine, is a derivative of
diphenylamine with a heptyl group substituted at the para position of one of the phenyl rings. Its
chemical structure suggests its potential utility in various applications, including as an
antioxidant, a stabilizer in polymers and oils, or as an intermediate in the synthesis of more
complex molecules, potentially for pharmaceutical or materials science applications. The
thermal stability of such a compound, indicated by its melting and boiling points, is a critical
parameter for its synthesis, purification, storage, and application.
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Thermal Properties

A comprehensive search of chemical supplier databases and scientific literature did not yield
experimentally determined melting and boiling points for 4-Heptyl-N-phenylaniline.

One chemical supplier explicitly lists the melting point as "N/A" and does not provide a boiling
point[1]. This suggests that the compound may exist as a liquid at room temperature or that its
melting point has not been formally determined and reported.

For context, predicted thermal properties for structurally similar compounds are available:

¢ 4-Octyl-N-phenylaniline: A predicted boiling point of 409.3 £ 24.0 °C is reported for this
slightly larger analogue[?2].

¢ 4-Heptylaniline: A predicted boiling point of 282.9 £+ 0.0 °C is available for the parent aniline
without the second phenyl group[3].

It is important to emphasize that these are predicted values for different molecules and should
be treated with caution. They may not accurately reflect the actual thermal behavior of 4-
Heptyl-N-phenylaniline.

Data Summary

Compound Melting Point (°C) Boiling Point (°C) Data Type

4-Heptyl-N- ) _ .
- Not Available[1] Not Available Experimental
phenylaniline

Experimental

4-Octyl-N- ) ]
N 41-43[2] 409.3 = 24.0[2] (Melting), Predicted
phenylaniline -
(Boiling)
4-Heptylaniline Not Available 282.9 + 0.0[3] Predicted

Experimental Protocols

Due to the absence of reported experimental data for the melting and boiling points of 4-
Heptyl-N-phenylaniline, a detailed experimental protocol for their determination cannot be
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cited. However, standard methodologies for such determinations are well-established in
organic chemistry.

Melting Point Determination

A standard method for determining the melting point of a solid organic compound is using a
melting point apparatus. A small, powdered sample is packed into a capillary tube, which is
then heated in a calibrated apparatus. The temperature range from the first appearance of
liquid to the complete melting of the solid is recorded as the melting point range. A sharp
melting point range (typically < 1°C) is indicative of a pure compound.

Boiling Point Determination

The boiling point of a liquid can be determined by distillation or by using a micro-method. In a
typical micro-method, a small amount of the liquid is heated in a test tube with an inverted
capillary tube. The temperature at which a steady stream of bubbles emerges from the capillary
tube, and upon slight cooling, the liquid just begins to enter the capillary, is recorded as the
boiling point. For high-boiling liquids, vacuum distillation is often employed to prevent
decomposition at atmospheric pressure.

Logical Workflow for Characterization

The following diagram illustrates a logical workflow for the initial characterization of a
synthesized or acquired sample of 4-Heptyl-N-phenylaniline, which would include the
determination of its thermal properties.
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Figure 1. General Workflow for Physicochemical Characterization
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Figure 1. General Workflow for Physicochemical Characterization

Conclusion

There is a notable lack of publicly available, experimentally determined data for the melting and
boiling points of 4-Heptyl-N-phenylaniline. Researchers and drug development professionals
requiring this information for their work will likely need to perform these measurements
experimentally. The standard protocols for such determinations are well-established and should
be applied to a purified sample of the compound. The predicted values for similar compounds
can serve as a preliminary, albeit rough, estimation for experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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